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Compound of Interest

Compound Name: Cyclonite

Cat. No.: B1669417 Get Quote

Immediate Safety Advisory: Cyclonite, also known as RDX, is a powerful and sensitive high

explosive.[1] It must be handled with extreme caution by trained personnel. Improper handling

or disposal can lead to violent decomposition or detonation, initiated by shock, friction, heat, or

static discharge.[2][3] Always consult your institution's Environmental Health and Safety (EHS)

department and adhere to all local, state, and federal regulations before handling or disposing

of Cyclonite.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals on the proper management and disposal of Cyclonite waste.

Pre-Disposal Handling and Storage in the Laboratory
Proper handling and storage are critical to ensure safety prior to disposal.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses or goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[3][4]

Prevent Contamination: Avoid contact with sensitizing materials like sand, glass, grit, and

metal fragments.[3]

Desensitization: For storage and handling, RDX should be kept wetted with water (typically

not less than 15% water by mass) to desensitize it.[3]

Avoid Ignition Sources: Keep away from heat, sparks, open flames, and other ignition

sources. Detonation can be initiated by sudden shock, high temperature, and/or friction.[5]
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Chemical Incompatibilities: Avoid contact with strong oxidizers, combustibles, alkalis

(especially at elevated temperatures), and strong acids.[1][3][5]

Step-by-Step Laboratory-Scale Disposal Procedure
For small quantities of Cyclonite waste generated in a research setting, the primary goal is to

ensure it is managed as a hazardous waste by qualified professionals.

Characterize the Waste: Identify all components of the waste stream. Determine if the

Cyclonite is pure, in solution, or mixed with other materials.

Segregate the Waste: Do not mix Cyclonite waste with other waste streams. Keep it in a

dedicated, clearly labeled, and compatible container.

Neutralize and Stabilize (If Required and Trained): For certain waste streams, a

neutralization or stabilization step may be necessary. This should only be performed by

personnel with specific training in energetic materials. For instance, old or potentially

unstable Cyclonite should not be handled. Contact your EHS office or a specialized disposal

service immediately. NEVER attempt to manually open a container of old or crystallized

energetic material.[2]

Wetting (Desensitization): Ensure the waste material is sufficiently wetted with water to

minimize sensitivity to shock and friction.[3]

Packaging:

Use a robust, sealed container that is compatible with the waste.

Clearly label the container with "Hazardous Waste," "Reactive," "Explosive," and list the

chemical contents, including "Cyclonite (RDX)" and its concentration.

Contact Hazardous Waste Professionals: Arrange for pickup and disposal through your

institution's EHS department or a licensed hazardous waste disposal contractor. Cyclonite
waste is regulated as a hazardous waste and must be disposed of at an approved

Treatment, Storage, and Disposal Facility (TSDF).[3][5]

Spill Management
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In the event of a spill, immediate and cautious action is required.

Eliminate Ignition Sources: Immediately remove all sources of ignition (sparks, flames, heat)

from the area.[4]

Isolate the Area: Evacuate all non-essential personnel. For a small spill, an initial isolation

distance of 500 meters (1/3 mile) is recommended. For a large spill, this increases to 800

meters (1/2 mile).[4]

Do Not Touch: Do not touch or walk through the spilled material.[4]

Contact Specialists: Spill cleanup should only be performed by qualified specialists.[5]

Contact your institution's emergency response team or EHS department.

Prohibited Actions:DO NOT wash the spill into a sewer or confined space, as this creates a

significant explosion hazard.[5]

Advanced Disposal Technologies
For larger quantities or environmental remediation, several advanced technologies are

employed. These methods are typically conducted at specialized facilities.

Incineration: While historically common, methods like rotary kiln or fluidized bed incineration

can release contaminants and are less favored now.[6]

Chemical Destruction:

Alkaline Hydrolysis: This process uses caustic solutions to effectively break down RDX in

wastewater and soil.[7][8][9]

Ultraviolet (UV) Oxidation: UV light, often combined with hydrogen peroxide, is effective for

treating RDX-contaminated water.[6][8]

Bioremediation: Methods such as composting have been successful in degrading RDX in

contaminated soil.[6] Two-stage anoxic and aerobic biological reactors can also treat RDX in

wastewater.[10]
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Adsorption: Granular activated carbon (GAC) is widely used to remove RDX from

contaminated water sources.[6][7]

Quantitative Safety and Disposal Data
The following table summarizes key quantitative data for the safe handling and disposal of

Cyclonite.
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Parameter Value / Guideline Reference(s)

Occupational Exposure Limits

NIOSH Recommended

Exposure Limit (REL) - 10-hr

TWA

1.5 mg/m³ [5][11]

NIOSH Short Term Exposure

Limit (STEL) - 15-min
3.0 mg/m³ [5][11]

ACGIH Threshold Limit Value

(TLV) - 8-hr TWA
0.5 mg/m³ [5]

Emergency Response

Small Spill Isolation Distance 500 meters (1/3 mile) [4]

Large Spill Isolation Distance 800 meters (1/2 mile) [4]

Fire Evacuation Distance 1,600 meters (1 mile) [4]

Environmental & Treatment

Data

EPA Lifetime Drinking Water

Advisory
0.002 mg/L [11]

Composting Efficacy (Soil)
Reduced from 884 mg/kg to

<2.9 mg/kg in 6 months
[6]

Alkaline Hydrolysis Half-Life

(Water)

Approximately 0.25 hours

(from 10,000 µg/L to <20 µg/L)
[7]

UV Photolysis Half-Life

(Wastewater)
3.7 minutes (at 23.9 mg/L) [8]

Disposal Workflow
The logical flow for making decisions regarding Cyclonite disposal is outlined below.
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Caption: Logical workflow for the safe handling and disposal of Cyclonite waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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